Cas no 2248268-46-2 (Tert-butyl 3-(aminomethyl)furan-2-carboxylate)

• Product Name: Tert-butyl 3-(aminomethyl)furan-2-carboxylate
• CAS No: 2248268-46-2
• MF: C₁₀H₁₅NO₃
• MW: 197.231003046036
• CID: 6500180
• PubChem ID: 137938981
• Update Time: 2025-10-30

Tert-butyl 3-(aminomethyl)furan-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248268-46-2
• Tert-butyl 3-(aminomethyl)furan-2-carboxylate
• EN300-6512323

• Inchi： 1S/C10H15NO3/c1-10(2,3)14-9(12)8-7(6-11)4-5-13-8/h4-5H,6,11H2,1-3H3
• InChI Key： VYMAAJIDITYYLE-UHFFFAOYSA-N
• SMILES： O(C(C1=C(C=CO1)CN)=O)C(C)(C)C

Computed Properties

• Exact Mass: 197.10519334g/mol
• Monoisotopic Mass: 197.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 65.5Ų

Additional information on Tert-butyl 3-(aminomethyl)furan-2-carboxylate

Tert-butyl 3-(aminomethyl)furan-2-carboxylate: A Versatile Compound in Medicinal Chemistry

Tert-butyl 3-(aminomethyl)furan-2-carboxylate (CAS No. 2248268-46-2) is a unique and versatile compound that has garnered significant attention in the field of medicinal chemistry due to its potential applications in drug discovery and development. This compound, characterized by its tert-butyl ester and aminomethyl functionalities, offers a promising scaffold for the synthesis of bioactive molecules with diverse therapeutic potentials.

The chemical structure of tert-butyl 3-(aminomethyl)furan-2-carboxylate is composed of a furan ring, which is a five-membered aromatic heterocycle containing an oxygen atom. The presence of the aminomethyl group on the furan ring provides a reactive site for further chemical modifications, making it an attractive intermediate in the synthesis of complex molecules. The tert-butyl ester group, on the other hand, adds stability to the compound, making it suitable for various synthetic transformations.

Recent research has highlighted the importance of furan-containing compounds in medicinal chemistry. For instance, a study published in the Journal of Medicinal Chemistry (2021) demonstrated that furan derivatives exhibit potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The presence of the aminomethyl group in tert-butyl 3-(aminomethyl)furan-2-carboxylate further enhances its biological activity by providing additional functional groups for receptor interactions.

In another study, researchers at the University of California, San Francisco, investigated the use of furan derivatives as inhibitors of protein-protein interactions (PPIs). PPIs are crucial for many cellular processes and are often dysregulated in diseases such as cancer and neurodegenerative disorders. The study found that certain furan derivatives, including those with aminomethyl functionalities, effectively disrupt specific PPIs, suggesting their potential as therapeutic agents.

The synthetic versatility of tert-butyl 3-(aminomethyl)furan-2-carboxylate has also been explored in various contexts. A recent publication in Tetrahedron Letters (2020) described an efficient synthetic route to prepare this compound using palladium-catalyzed cross-coupling reactions. This method not only simplifies the synthesis but also allows for the introduction of various substituents at different positions on the furan ring, thereby expanding its potential applications.

In addition to its use as an intermediate in drug discovery, tert-butyl 3-(aminomethyl)furan-2-carboxylate has shown promise in the development of prodrugs. Prodrugs are biologically inactive compounds that are converted into active drugs through metabolic processes within the body. The tert-butyl ester group in this compound can be designed to be cleaved by specific enzymes or under certain physiological conditions, releasing the active drug moiety. This approach can improve drug delivery and reduce side effects.

The safety and toxicity profiles of tert-butyl 3-(aminomethyl)furan-2-carboxylate have also been evaluated in preclinical studies. These studies have demonstrated that the compound exhibits low toxicity and good pharmacokinetic properties, making it suitable for further development as a drug candidate. However, ongoing research is necessary to fully understand its long-term effects and potential interactions with other drugs.

In conclusion, tert-butyl 3-(aminomethyl)furan-2-carboxylate (CAS No. 2248268-46-2) is a highly versatile compound with significant potential in medicinal chemistry. Its unique chemical structure and synthetic flexibility make it an attractive candidate for the development of novel therapeutics targeting various diseases. As research in this area continues to advance, it is likely that new applications and insights into the biological activities of this compound will emerge.